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Introduction
The increasing demand for sustainable and environmentally friendly materials has driven

research into bio-based alternatives for petroleum-derived products. In the polyurethane

industry, there is a significant focus on replacing petroleum-based polyols with renewable

counterparts.[1][2] Coco diethanolamide (CDEA), a derivative of coconut oil, has emerged as

a promising candidate for a bio-based polyol.[3][4] This document provides detailed application

notes and experimental protocols for utilizing CDEA as a substitute for conventional polyols in

the synthesis of polyurethane materials.

Coco diethanolamide, also known as cocamide DEA, is a non-ionic surfactant produced

through the amidation of fatty acids from coconut oil with diethanolamine.[4] Its chemical

structure contains hydroxyl groups that can react with isocyanates to form urethane linkages,

the fundamental building block of polyurethanes.[5] One of the unique advantages of CDEA is

the presence of an intrinsic tertiary amine moiety, which can act as an auto-catalyst in the
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polyurethane foaming process, potentially reducing the need for external catalysts and

accelerating reaction times.[3][6][7]

However, the direct substitution of petroleum-based polyols with CDEA presents challenges.

Due to its relatively short chain length, CDEA can lead to polyurethane foams with

compromised mechanical and thermal properties.[8] To overcome these limitations, a

prepolymerization step can be employed to increase the chain length and functionality of the

CDEA-based polyol, resulting in improved performance of the final polyurethane product.[8][9]

Data Presentation
Table 1: Properties of Coco Diethanolamide-Based
Polyol (p-CDEA) vs. Petroleum-Based Polyol

Property
p-CDEA (purified
Coconut Fatty Acid
Diethanolamide)

Petroleum-Based
Polyol (e.g., Polyol
3152)

Reference

Hydroxyl Value (mg

KOH/g)

Varies depending on

purification
315 [6]

Molecular Weight Lower Higher [6]

Viscosity
Exhibits shear-

thinning behavior
- [3][10]

Catalytic Effect
Auto-catalytic (due to

tertiary amine)

Requires external

catalyst
[3][6][7]

Table 2: Foaming Characteristics of Polyurethane
Systems

Parameter
System with p-
CDEA

System with
Petroleum-Based
Polyol

Reference

Cream Time Shorter Longer [3][6][7]

Gelation Time Shorter Longer [3][6][7]
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Table 3: Properties of Polyurethane Foams

Property
PU Foam with 40%
p-CDEA
Substitution

Commercial Rigid
PU Foam

Reference

Thermal Conductivity Comparable Comparable [3][7]

Cellular Structure

Interconnected pores

with increasing p-

CDEA content

- [3][6][7]

Physical Property

Transition

Transition from rigid to

soft with increasing p-

CDEA

Rigid [3][7]

Experimental Protocols
Protocol 1: Synthesis of Coco Diethanolamide (p-CDEA)
This protocol describes the direct amidation of coconut oil to produce coco diethanolamide.

Materials:

Coconut oil

Diethanolamine (DEA)

Alkaline catalyst (e.g., sodium hydroxide or potassium hydroxide)

Reaction vessel with heating, stirring, and a nitrogen inlet

Procedure:

Charge the reaction vessel with a 1:1 molar ratio of coconut oil and diethanolamine.[4]

Add the alkaline catalyst (1-5% w/w).[4]

Heat the mixture to 130–180°C under a nitrogen atmosphere with constant stirring.[4]
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Maintain the reaction for 5-10 hours.[4]

Monitor the reaction progress by measuring the acid value and amine value.

Upon completion, cool the mixture and purify the resulting coco diethanolamide (p-CDEA)

as required for the application.

Protocol 2: Synthesis of Hydroxyl-Terminated
Poly(urethane-urea) Prepolymer Polyol (COPUAP)
To enhance the properties of the final polyurethane foam, a prepolymerization step is

recommended. This protocol outlines the synthesis of a CDEA-based prepolymer polyol.

Materials:

Purified coco diethanolamide (p-CDEA)

Methylene diphenyl diisocyanate (MDI)

Reaction vessel with heating, stirring, and a nitrogen inlet

Procedure:

Charge the reaction vessel with p-CDEA.

Under a nitrogen atmosphere and with stirring, gradually add a specific loading of MDI (e.g.,

12% by weight) to the p-CDEA.[8]

Control the reaction temperature to facilitate the formation of urethane and urea linkages.

The reaction leads to chain lengthening and an increase in the amine value of the resulting

prepolymer polyol (COPUAP).[8][9]

Characterize the COPUAP for its hydroxyl value, amine value, and viscosity before use in

polyurethane foam synthesis.
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Protocol 3: Preparation of Bio-Based Polyurethane
Foam
This protocol describes the one-step synthesis of polyurethane foam using the CDEA-based

polyol.

Materials:

CDEA-based polyol (p-CDEA or COPUAP)

Petroleum-based polyol (for blending, optional)

Isocyanate (e.g., polymeric MDI - PAPI™ 27)

Silicone surfactant (e.g., VORASURF™ DC 5357)

Blowing agent (e.g., water)

Mixing container and stirrer

Procedure:

Prepare the 'B-side' component by thoroughly mixing the CDEA-based polyol (and any

petroleum-based polyol), silicone surfactant, and blowing agent in the desired ratios.

In a separate container, have the 'A-side' component, which is the isocyanate.

In a well-ventilated area, rapidly add the A-side to the B-side while stirring vigorously.

Observe and record the cream time (start of foam rise) and gel time (formation of a solid

network).

Allow the foam to cure at room temperature or in an oven as required.

Characterize the resulting polyurethane foam for its density, cellular structure (using

Scanning Electron Microscopy - SEM), thermal conductivity, and mechanical properties (e.g.,

compressive strength).
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Caption: Synthesis of purified Coco Diethanolamide (p-CDEA).
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Caption: Prepolymerization of p-CDEA to form COPUAP.
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Caption: Workflow for Polyurethane Foam Production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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